Cas no 61837-56-7 (1,2,4-Benzenetricarboxylic acid, 5-nitro-, 4-ethyl ester)
61837-56-7 structure
Product Name:1,2,4-Benzenetricarboxylic acid, 5-nitro-, 4-ethyl ester
CAS No:61837-56-7
MF:C11H7NO8
MW:281.175183534622
CID:464977
PubChem ID:71391815
Update Time:2025-04-19
1,2,4-Benzenetricarboxylic acid, 5-nitro-, 4-ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Benzenetricarboxylic acid, 5-nitro-, 4-ethyl ester
- 4-ethoxycarbonyl-5-nitrophthalate
- DTXSID50813642
- 4-(Ethoxycarbonyl)-5-nitrobenzene-1,2-dicarboxylate
- 61837-56-7
-
- Inchi: 1S/C11H9NO8/c1-2-20-11(17)7-3-5(9(13)14)6(10(15)16)4-8(7)12(18)19/h3-4H,2H2,1H3,(H,13,14)(H,15,16)/p-2
- InChI Key: LNGOFIZHNXZKRQ-UHFFFAOYSA-L
- SMILES: O(CC)C(C1C=C(C(=O)[O-])C(C(=O)[O-])=CC=1[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 281.01711
- Monoisotopic Mass: 281.01716618g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 418
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 152Ų
Experimental Properties
- PSA: 149.7
1,2,4-Benzenetricarboxylic acid, 5-nitro-, 4-ethyl ester Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
61837-56-7 (1,2,4-Benzenetricarboxylic acid, 5-nitro-, 4-ethyl ester) Related Products
- 5292-45-5(Dimethyl nitroterephthalate)
- 21606-04-2(Methyl 3-Nitrophthalate)
- 5471-82-9(Methyl 3-methyl-2-nitrobenzoate)
- 65399-18-0(4-Nitrophthalide)
- 13365-26-9(Dimethyl 3-nitrophthalate)
- 641-70-3(3-Nitrophthalic anhydride)
- 59382-59-1(Methyl 2-methyl-3-nitrobenzoate)
- 30650-90-9(Ethyl 3-methyl-4-nitrobenzoate)
- 153813-69-5(methyl 4-formyl-3-nitro-benzoate)
- 606-27-9(Methyl 2-nitrobenzoate)
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